Cas no 882748-14-3 (methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate)

• Product Name: methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate
• CAS No: 882748-14-3
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 4663729
• Update Time: 2025-11-06

methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• IMidazo[1,2-a]pyridine-6-carboxylic acid, 3-[(diMethylaMino)Methyl]-, Methyl ester
• methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate

• Inchi： 1S/C12H15N3O2/c1-14(2)8-10-6-13-11-5-4-9(7-15(10)11)12(16)17-3/h4-7H,8H2,1-3H3
• InChI Key： NERAYKXMTQLCLV-UHFFFAOYSA-N
• SMILES： C12=NC=C(CN(C)C)N1C=C(C(OC)=O)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate

Recent Advances in the Study of Methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate (CAS: 882748-14-3)

Methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate (CAS: 882748-14-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique imidazo[1,2-a]pyridine scaffold has been identified as a privileged structure in medicinal chemistry, capable of interacting with various biological targets. Recent research has explored its utility in the design of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

In addition to its potential in oncology, this compound has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which improved yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to the compound's complex synthesis.

Despite these promising findings, challenges remain in the clinical translation of methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate-based therapeutics. Pharmacokinetic studies have indicated that further structural modifications may be necessary to enhance bioavailability and reduce off-target effects. Ongoing research is focused on structure-activity relationship (SAR) studies to identify optimal derivatives with improved therapeutic profiles.

In conclusion, methyl 3-[(dimethylamino)methyl]imidazo[1,2-a]pyridine-6-carboxylate (CAS: 882748-14-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, infectious diseases, and beyond, supported by recent advancements in synthetic chemistry and biological evaluation. Future research should prioritize the optimization of its pharmacological properties to facilitate its transition from bench to bedside.